molecular formula C14H17NO5 B8681489 4-(Cyclohexylmethyloxy)-3-nitrobenzoic acid

4-(Cyclohexylmethyloxy)-3-nitrobenzoic acid

Cat. No. B8681489
M. Wt: 279.29 g/mol
InChI Key: QUAPNPWWKZCJNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Cyclohexylmethyloxy)-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Cyclohexylmethyloxy)-3-nitrobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Cyclohexylmethyloxy)-3-nitrobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Cyclohexylmethyloxy)-3-nitrobenzoic acid

Molecular Formula

C14H17NO5

Molecular Weight

279.29 g/mol

IUPAC Name

4-(cyclohexylmethoxy)-3-nitrobenzoic acid

InChI

InChI=1S/C14H17NO5/c16-14(17)11-6-7-13(12(8-11)15(18)19)20-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,16,17)

InChI Key

QUAPNPWWKZCJNR-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)COC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 21-2 (1.38 g, 4.50 mmol) in THF (22.5 ml) cooled in an ice-bath was added 1N lithium hydroxide solution (22.5 ml). The resulting solution was stirred 18 h while warming to ambient temperature. The solution was partially evaporated at reduced pressure, and the remaining aqueous solution was washed with ethyl acetate (20 ml). The aqueous layer was cooled in an ice-bath, stirred rapidly, and concentrated hydrochloric acid (2 ml) was added dropwise, resulting in formation of a precipitate. The mixture was stirred 1 h, the precipitate was collected and dried in vacuo to give product 21-3 as a white solid, mp: 200°-202° C.
Name
21-2
Quantity
1.38 g
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reactant
Reaction Step One
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Quantity
22.5 mL
Type
solvent
Reaction Step One
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22.5 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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CCOC(=O)c1ccc(OCC2CCCCC2)c([N+](=O)[O-])c1
Quantity
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reactant
Reaction Step One
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Quantity
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reactant
Reaction Step One
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reactant
Reaction Step One

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